Cas no 2346-68-1 (Benzoic acid,2-methyl-6-(2,4,6-trimethylbenzoyl)-)

Benzoic acid,2-methyl-6-(2,4,6-trimethylbenzoyl)- structure
2346-68-1 structure
Product Name:Benzoic acid,2-methyl-6-(2,4,6-trimethylbenzoyl)-
CAS No:2346-68-1
MF:C18H18O3
MW:282.333725452423
CID:273827
PubChem ID:349083
Update Time:2025-04-19

Benzoic acid,2-methyl-6-(2,4,6-trimethylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-methyl-6-(2,4,6-trimethylbenzoyl)-
    • 2-methyl-6-(2,4,6-trimethylbenzoyl)benzoic acid
    • 2-Mesitylcarbonyl-6-methyl-benzoesaeure
    • 2-Methyl-6-(2,4,6-trimethyl-benzoyl)-benzoesaeure
    • 2-methyl-6-(2,4,6-trimethyl-benzoyl)-benzoic acid
    • 6-Methyl-2-(2,4,6-trimethyl-benzoyl)-benzoesaeure
    • AC1L8AME
    • NSC408638
    • 2346-68-1
    • NSC-408638
    • DTXSID10325099
    • Inchi: 1S/C18H18O3/c1-10-8-12(3)15(13(4)9-10)17(19)14-7-5-6-11(2)16(14)18(20)21/h5-9H,1-4H3,(H,20,21)
    • InChI Key: HJLHQJJASRPVGT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C)C=1C(=O)O)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 282.12564
  • Monoisotopic Mass: 282.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.151
  • Boiling Point: 453.8°Cat760mmHg
  • Flash Point: 242.4°C
  • Refractive Index: 1.585
  • PSA: 54.37
  • LogP: 3.84940
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